Benz(e)aceanthrylene
Overview
Description
Benz[e]aceanthrylene is an organic compound with the chemical formula C20H12 . It is a polycyclic aromatic hydrocarbon (PAH) made of four benzene rings around a 5-membered ring . It is also known to be a part of the FDA list of 93 harmful or potentially harmful constituents of mainstream cigarette smoke .
Molecular Structure Analysis
The molecular structure of Benz(e)aceanthrylene consists of four benzene rings around a 5-membered ring . The molecular formula is C20H12 . The molecular weight is 252.3093 .Physical And Chemical Properties Analysis
Benz(e)aceanthrylene is an off-white to tan powder . It has a density of 1.286 g/cm3 . The melting point is 166 °C (331 °F; 439 K) and the boiling point is 481 °C (898 °F; 754 K) .Scientific Research Applications
Analysis in Cigarette Smoke
Benz(e)aceanthrylene is one of the 16 polycyclic aromatic hydrocarbons (PAHs) listed by the FDA as harmful or potentially harmful constituents of mainstream cigarette smoke . A gas chromatography–mass spectrometry (GC–MS) method has been validated for the determination of these PAHs . This method is used to extract target analytes from total particulate matter using accelerated solvent extraction with a toluene/ethanol solvent mixture .
Air Quality Monitoring
Benz(e)aceanthrylene has been identified in air particulate matter (PM) in samples collected in Stockholm, Sweden and in Limeira, Brazil . This detection is significant for monitoring air quality and understanding the impact of PAHs on human health and the environment .
Carcinogenic Research
Benz(e)aceanthrylene is a cyclopenta-fused polycyclic aromatic hydrocarbon with strong mutagenic and carcinogenic effects . Its presence in various environments and its potential impact on human health make it a significant compound in carcinogenic research .
Combustion Studies
Benz(e)aceanthrylene is formed during the incomplete combustion of organic material such as gas, coal, wood, tobacco, and even chargrilled meat . Therefore, it is often studied in combustion research to understand the formation and behavior of PAHs during combustion processes .
Environmental Pollution Studies
Benz(e)aceanthrylene does not occur naturally in tobacco plants; however, it can be introduced during tobacco curing and also deposited from vehicle exhaust during transport . This makes it a relevant compound in studies related to environmental pollution, particularly those focusing on the impact of human activities .
Chemical Analysis Techniques
The analysis of Benz(e)aceanthrylene in various matrices provides a challenging task for analytical chemists. The development and validation of methods for its determination, such as the GC–MS method mentioned earlier , contribute to the advancement of chemical analysis techniques .
Safety and Hazards
Mechanism of Action
C20H12C_{20}H_{12}C20H12
. It is a polycyclic aromatic hydrocarbon (PAH) made of four benzene rings around a 5-membered ring .Target of Action
As a polycyclic aromatic hydrocarbon (pah), it is known to interact with various biological molecules, potentially causing mutagenic and carcinogenic effects .
Mode of Action
As a PAH, it is likely to interact with DNA, leading to mutations and potentially carcinogenic effects .
Biochemical Pathways
Pahs are known to be metabolized by enzymes in the cytochrome p450 family, leading to the formation of reactive metabolites that can bind to dna and cause mutations .
Pharmacokinetics
As a pah, it is likely to be lipophilic and may accumulate in fatty tissues .
Result of Action
As a pah, it is known to have mutagenic and carcinogenic effects .
Action Environment
The action, efficacy, and stability of Benz(e)aceanthrylene can be influenced by various environmental factors. For instance, its stability may be affected by exposure to light and moisture .
properties
IUPAC Name |
pentacyclo[10.7.1.02,7.09,20.013,18]icosa-1(19),2,4,6,8,10,12(20),13,15,17-decaene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H12/c1-4-8-17-13(5-1)11-15-9-10-18-16-7-3-2-6-14(16)12-19(17)20(15)18/h1-12H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPMKRLARTMANBR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C3C=CC4=C3C2=CC5=CC=CC=C45 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H12 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30173675 |
Source
|
| Record name | Benz(e)aceanthrylene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30173675 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.3 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Benz(e)aceanthrylene | |
CAS RN |
199-54-2 |
Source
|
| Record name | Benz[e]aceanthrylene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=199-54-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benz(e)aceanthrylene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000199542 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benz(e)aceanthrylene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30173675 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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